Cas no 199111-50-7 (1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride)

• Product Name: 1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride
• CAS No: 199111-50-7
• MF: C₂₃H₅₂ClNO₃Si
• MW: 454.202387809753
• CID: 4730529
• PubChem ID: 23137628
• Update Time: 2025-11-06

1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride Chemical and Physical Properties

Names and Identifiers

• GLJ50K866T
• N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride1-octadecanaminium
• 1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride
• 1-Octadecanaminium, N,N-dimethyl-N-[3-(trihydroxysilyl)propyl] chloride
• Q27279167
• 3-(trihydroxysilyl)-propyl-dimethyl-octadecylammonium chloride
• 1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl)- chloride
• Octadecyldimethyl(3-trihydroxysilylpropyl)ammonium chloride,
• HE 4005 ANTIMICROBIAL
• 3-(TRIHYDROXYSILYL)PROPYLDIMETHYLOCTADECYL AMMONIUMCHLORIDE, 1% AQUEOUS SOLUTION
• 3-(TRIHYDROXYSILYL)PROPYLDIMETHYLOCTADECYL AMMONIUMCHLORIDE, 5% AQUEOUS SOLUTION
• HM 4100 ANTIMICROBIAL
• dimethyl-octadecyl-(3-trihydroxysilylpropyl)azanium;chloride
• 1-Octadecanaminium, N,N-dimethyl-N-[3-(trihydroxysilyl)propyl]-, chloride (1:1)
• 199111-50-7
• 3-(trihydroxysilyl)propyldimethyloctadecyl ammonium chloride
• NS00130329
• OCTADECYLDIMETHYL(3-TRIHYDROXYSILYLPROPYL)AMMONIUM CHLORIDE
• DTXSID0048052
• DIMETHYLOCTADECYL(3-(TRIHYDROXYSILYL)PROPYL)AMMONIUM CHLORIDE
• 1-OCTADECANAMINIUM, N,N-DIMETHYL-N-(3-(TRIHYDROXYSILYL)PROPYL)
• SCHEMBL766321
• 1ST189250
• 3-(Trihydroxysilyl)propyldimethyloctodecylammonium chloride
• UNII-GLJ50K866T
• AEM 5772
• AEM-5772-2
• GVUBZTSOFTYNQE-UHFFFAOYSA-M
• N,N-Dimethyl-N-(3-(trihydroxysilyl)propyl)octadecan-1-aminium chloride

• Inchi： 1S/C23H52NO3Si.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-24(2,3)22-20-23-28(25,26)27;/h25-27H,4-23H2,1-3H3;1H/q+1;/p-1
• InChI Key： GVUBZTSOFTYNQE-UHFFFAOYSA-M
• SMILES： [Cl-].[Si](CCC[N+](C)(C)CCCCCCCCCCCCCCCCCC)(O)(O)O

Computed Properties

• Exact Mass: 453.3404987g/mol
• Monoisotopic Mass: 453.3404987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 21
• Complexity: 332
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Tetraalkylammonium salts
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts Tetraalkylammonium salts

Additional information on 1-Octadecanaminium, N,N-dimethyl-N-(3-(trihydroxysilyl)propyl) chloride

1-Octadecanaminium, N,N-Dimethyl-N-(3-(Trihydroxysilyl)Propyl) Chloride (CAS No. 199111-50-7)

1-Octadecanaminium, N,N-Dimethyl-N-(3-(Trihydroxysilyl)Propyl) Chloride is a specialized quaternary ammonium salt with a unique structure that combines an octadecyl chain with a trihydroxysilyl group. This compound, identified by the CAS number 199111-50-7, has garnered attention in various scientific and industrial applications due to its versatile properties and functional groups. The molecule's design allows for interactions with both organic and inorganic surfaces, making it a valuable tool in fields such as materials science, catalysis, and surface chemistry.

The core structure of 1-Octadecanaminium, N,N-Dimethyl-N-(3-(Trihydroxysilyl)Propyl) Chloride consists of an octadecylamine backbone modified with a trihydroxysilyl group at the third position of the propyl chain. This modification introduces silanol (-OH) groups, which are highly reactive and capable of forming strong bonds with siliceous materials. The octadecyl chain provides hydrophobicity, while the trihydroxysilyl group imparts hydrophilicity and reactivity. This balance of properties makes the compound suitable for applications requiring both amphiphilic behavior and surface affinity.

Recent studies have explored the use of quaternary ammonium salts like this compound in the development of advanced materials. For instance, researchers have investigated their potential as surfactants in oil recovery processes, where their ability to reduce interfacial tension between oil and water phases is highly beneficial. Additionally, the silanol groups in the trihydroxysilyl moiety enable strong interactions with silica-based substrates, making this compound a promising candidate for use in silica-based composites and catalytic supports.

In the realm of catalysis, 1-Octadecanaminium, N,N-Dimethyl-N-(3-(Trihydroxysilyl)Propyl) Chloride has shown potential as a heterogeneous catalyst precursor. Its ability to anchor onto silica surfaces while retaining its quaternary ammonium functionality allows for the creation of hybrid catalysts with enhanced stability and reactivity. Recent research has demonstrated its effectiveness in promoting various organic reactions, including alkene epoxidation and Michael addition reactions, under mild conditions.

The synthesis of this compound typically involves a two-step process: first, the preparation of the corresponding tertiary amine through alkylation or substitution reactions; second, the quaternization step using an appropriate alkylating agent. The presence of hydroxyl groups on the trihydroxysilyl propyl chain can complicate synthesis due to their tendency to form hydrogen bonds or undergo side reactions. However, modern synthetic strategies have addressed these challenges through careful control of reaction conditions and use of protecting groups.

From an environmental perspective, quaternary ammonium salts like this compound are being evaluated for their biodegradability and eco-friendliness. While traditional quaternary ammonium compounds are often persistent in the environment due to their stable structures, recent studies suggest that modifications such as those present in this compound may enhance biodegradation rates under specific conditions. This is particularly relevant for applications in agriculture and water treatment, where environmental impact is a critical consideration.

In summary, 1-Octadecanaminium, N,N-Dimethyl-N-(3-(Trihydroxysilyl)Propyl) Chloride (CAS No. 199111-50-7) is a multifunctional compound with significant potential across diverse industries. Its unique combination of hydrophobic and hydrophilic properties, coupled with its ability to interact with siliceous materials, positions it as a valuable tool in material science, catalysis, and surface chemistry. Ongoing research continues to uncover new applications and optimize its performance for real-world use.